Cas no 1783381-90-7 (Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate
• CAS No: 1783381-90-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5776922
• PubChem ID: 84078868
• Update Time: 2025-05-20

Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1877259
• tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate
• 1783381-90-7
• Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-10(14)7-8-11-6-5-9-15(11)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： VRHJULZXETVRKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CCC(C)N)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate

Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate, with the CAS number 1783381-90-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a tert-butyl ester group and an aminobutyl side chain. The presence of these functional groups makes it a versatile compound with potential applications in drug design, catalysis, and material science.

The pyrrolidine ring, a five-membered amine-containing heterocycle, is a common structural motif in many bioactive compounds. In this molecule, the pyrrolidine ring is substituted at the 2-position with a 3-aminobutyl group, which introduces additional nitrogen functionality. This substitution pattern enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its biological activity. The tert-butyl ester group at the 1-position of the pyrrolidine ring adds steric bulk, which can influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the use of Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate as a building block for constructing bioactive molecules with potential therapeutic applications. The compound's ability to act as both a nucleophile and an electrophile makes it valuable in various organic transformations. Its role in peptide synthesis and as a precursor for more complex molecules has been extensively documented in recent literature.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater efficiency. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the carbon-nitrogen bonds present in this molecule.

The physical properties of Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate are also worth noting. Its molecular weight is approximately 245 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water due to its hydrophobic tert-butyl group. These properties make it suitable for use in organic solvent-based reactions and purification techniques such as chromatography.

From an applications perspective, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing drugs targeting various disease states. Its ability to modulate enzyme activity and interact with biological membranes makes it a valuable tool in drug discovery efforts. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented.

Recent studies have also explored the use of this compound in catalysis. Its nitrogen-containing functional groups make it an effective ligand for transition metal catalysts, particularly in asymmetric catalysis applications. For example, researchers have reported its use as a chiral ligand in enantioselective reactions, where it has demonstrated high enantioselectivity under mild reaction conditions.

In conclusion, Tert-butyl 2-(3-aminobutyl)pyrrolidine-1-carboxylate is a versatile and valuable compound with diverse applications across multiple fields of chemistry. Its unique structure, functional groups, and physical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.